Cas no 328028-17-7 (3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide)

• Product Name: 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide
• CAS No: 328028-17-7
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 3105007
• PubChem ID: 5000245
• Update Time: 2025-11-03

3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-methoxy-phenyl)-4-methyl-benzenesulfonamide
• DNA02817
• AKOS000115636
• 3-amino-N-(2-methoxyphenyl)-4-methylbenzenesulfonamide
• CS-0218831
• G31558
• 3-amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide
• EN300-02155
• Z56785481
• DTXSID101209379
• 328028-17-7
• 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C14H16N2O3S/c1-10-7-8-11(9-12(10)15)20(17,18)16-13-5-3-4-6-14(13)19-2/h3-9,16H,15H2,1-2H3
• InChI Key： GYVAGFHUZMBECP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 292.08816355Da
• Monoisotopic Mass: 292.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide

3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No: 328028-17-7)

The compound 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No: 328028-17-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an amino group, a methoxyphenyl substituent, and a sulfonamide functional group. The presence of these functional groups makes it versatile and suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a building block for the synthesis of high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers have shown promise in applications ranging from aerospace engineering to electronic devices.

In addition to its role in polymer chemistry, 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide has also been explored for its potential in drug discovery. The sulfonamide group is known to exhibit bioactive properties, making this compound a valuable candidate for the development of new pharmaceutical agents. Recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Initial findings suggest that this compound could be a lead molecule for the development of novel therapeutic agents.

The synthesis of 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the amino-substituted benzene ring, followed by the introduction of the methoxyphenyl group and the sulfonamide functionality. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

From an environmental perspective, 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide has been studied for its biodegradability and environmental impact. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other sulfonamides. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No: 328028-17-7) is a versatile compound with promising applications in materials science, drug discovery, and environmental chemistry. Its unique molecular structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.